2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-[(3,4-dimethoxyphenyl)methyl]-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C18H15N3O3S/c1-23-14-8-7-11(9-15(14)24-2)10-16-20-21-17(22)12-5-3-4-6-13(12)19-18(21)25-16/h3-9H,10H2,1-2H3
• InChI Key: HZZGIMYNQZNWBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=NN3C(=O)C4=CC=CC=C4N=C3S2)OC
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. This compound is a member of the thiadiazoloquinazolinone family and has been studied for its unique properties and potential benefits in various fields of research.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. This compound has been shown to interact with several molecular targets, including enzymes and receptors, which may contribute to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one exhibits a range of biochemical and physiological effects. This compound has been found to have anti-inflammatory properties, which may be useful in the treatment of various inflammatory conditions. Additionally, it has been shown to have antioxidant properties, which may help protect against oxidative stress and associated diseases. Furthermore, this compound has been found to have antitumor properties, which may have potential applications in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one in lab experiments is its unique properties, which may allow for the study of various biological processes and molecular targets. However, one limitation is that the compound may not be readily available or may be expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. One potential direction is to further investigate its mechanism of action and molecular targets, which may provide insights into its biological effects and potential therapeutic applications. Additionally, future research may explore the use of this compound in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects. Finally, further studies may investigate the potential use of this compound in the treatment of various diseases, including cancer, inflammatory conditions, and neurodegenerative disorders.
Conclusion:
In conclusion, 2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a unique chemical compound that has potential applications in various fields of research. Its unique properties and potential therapeutic benefits make it an interesting target for future studies. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Scientific Research Applications

2-(3,4-dimethoxybenzyl)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has been studied for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties.